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  4. 6-Amino-4-[3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-4-methoxyphenyl]-3-methyl-1-phenyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile
6-Amino-4-[3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-4-methoxyphenyl]-3-methyl-1-phenyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile 6-Amino-4-[3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-4-methoxyphenyl]-3-methyl-1-phenyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile
Brand Name: Vulcanchem
CAS No.: 370872-26-7
VCID: VC0447746
InChI: InChI=1S/C27H25N7O4/c1-15-23-24(21(13-28)26(29)38-27(23)33(31-15)20-8-6-5-7-9-20)18-10-11-22(37-4)19(12-18)14-32-17(3)25(34(35)36)16(2)30-32/h5-12,24H,14,29H2,1-4H3
SMILES: CC1=C(C(=NN1CC2=C(C=CC(=C2)C3C(=C(OC4=C3C(=NN4C5=CC=CC=C5)C)N)C#N)OC)C)[N+](=O)[O-]
Molecular Formula: C27H25N7O4
Molecular Weight: 511.5g/mol

6-Amino-4-[3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-4-methoxyphenyl]-3-methyl-1-phenyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile

CAS No.: 370872-26-7

Main Products

VCID: VC0447746

Molecular Formula: C27H25N7O4

Molecular Weight: 511.5g/mol

6-Amino-4-[3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-4-methoxyphenyl]-3-methyl-1-phenyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile - 370872-26-7

CAS No. 370872-26-7
Product Name 6-Amino-4-[3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-4-methoxyphenyl]-3-methyl-1-phenyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile
Molecular Formula C27H25N7O4
Molecular Weight 511.5g/mol
IUPAC Name 6-amino-4-[3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-4-methoxyphenyl]-3-methyl-1-phenyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile
Standard InChI InChI=1S/C27H25N7O4/c1-15-23-24(21(13-28)26(29)38-27(23)33(31-15)20-8-6-5-7-9-20)18-10-11-22(37-4)19(12-18)14-32-17(3)25(34(35)36)16(2)30-32/h5-12,24H,14,29H2,1-4H3
Standard InChIKey QQMUWENQYHHSEE-UHFFFAOYSA-N
SMILES CC1=C(C(=NN1CC2=C(C=CC(=C2)C3C(=C(OC4=C3C(=NN4C5=CC=CC=C5)C)N)C#N)OC)C)[N+](=O)[O-]
Canonical SMILES CC1=C(C(=NN1CC2=C(C=CC(=C2)C3C(=C(OC4=C3C(=NN4C5=CC=CC=C5)C)N)C#N)OC)C)[N+](=O)[O-]
PubChem Compound 3800740
Last Modified Nov 11 2021
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